Alogliptin impurity 7-d3

• Molecular Formula: C31H30N8O4
• Molecular Weight: 581.6 g/mol
• InChI: InChI=1S/C31H30N8O4/c1-35-28(40)14-26(38(30(35)42)18-23-10-5-3-8-21(23)16-32)34-25-12-7-13-37(20-25)27-15-29(41)36(2)31(43)39(27)19-24-11-6-4-9-22(24)17-33/h3-6,8-11,14-15,25,34H,7,12-13,18-20H2,1-2H3/t25-/m1/s1/i2D3
• InChIKey: JHBZCPZIKAFEEU-OTOCVDNVSA-N

Alogliptin Impurity 7-d3 Reference Standard

Alogliptin impurity 7-d3 (CAS: 2714473-43-3, Molecular Weight: 581.64) is a stable isotope-labeled analog of Alogliptin Impurity 7, wherein three hydrogen atoms are replaced with deuterium atoms at a specific methyl group . This compound is a deuterated form of (R)-2-((6-(3-((3-(2-cyanobenzyl)-1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)amino)piperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile, a known process-related impurity and potential degradation product in the synthesis of the DPP-4 inhibitor Alogliptin [1]. The compound is supplied as a solid with a purity of ≥98% .

✓ Deuterated internal standard for LC-MS/MS impurity quantification

✓ High-purity reference standard with defined long-term storage stability

✓ Enables matrix-effect correction and precise impurity monitoring

• [1] Lu Y, Yang D, Li Z, Hang T, Song M. Isolation and characterization of related substances in alogliptin benzoate by LC-QTOF mass spectrometric techniques. J Pharm Biomed Anal. 2016;128:253-263. View Source

Why Unlabeled Impurity 7 Fails in LC-MS

In quantitative liquid chromatography-mass spectrometry (LC-MS) assays, co-eluting matrix components can suppress or enhance analyte ionization, leading to inaccurate quantification if not properly corrected [1]. The unlabeled Alogliptin Impurity 7 is chemically identical to the target analyte in a test sample, making it indistinguishable by mass spectrometry and therefore useless as an internal standard [2]. Alogliptin impurity 7-d3, possessing a distinct mass shift (+3 Da) due to its deuterium label, allows for selective detection via MS/MS, enabling precise correction for sample preparation variability, instrument fluctuations, and matrix effects. This makes it an essential tool for the accurate and reliable quantification of Alogliptin Impurity 7 in pharmaceutical quality control (QC) and stability studies [3].

Labeled ISTD

Unlabeled Impurity 7

+3 Da mass shift

Identical mass to target analyte

MS/MS-selective detection

Indistinguishable by MS

Corrects matrix effects and instrument drift

Cannot compensate for ionization variability

• [1] Trufelli H, Palma P, Famiglini G, Cappiello A. An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrom Rev. 2011;30(3):491-509. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] Al-Sabti B, Harbali J. HPLC-MS Analysis of Four Potential Genotoxic Impurities in Alogliptin Pharmaceutical Materials. J AOAC Int. 2022;105(2):362-369. View Source

Alogliptin Impurity 7-d3 Quantitative Evidence

Mass Shift for Selective Detection

The deuteration of Alogliptin impurity 7-d3 results in a molecular weight of 581.64 g/mol, a precise +3.02 Da shift from the unlabeled impurity 7 (578.62 g/mol) . This mass difference is the fundamental basis for its use as an internal standard, allowing mass spectrometers to distinguish the deuterated standard from the naturally occurring analyte in a single analytical run [1].

Mass Shift

Reported

+3.02 Da vs. unlabeled impurity 7

Enables selective MS/MS detection as ISTD

Class-level inference; based on molecular formula

Evidence Dimension	Mass Difference
Target Compound Data	581.64 g/mol
Comparator Or Baseline	Alogliptin Impurity 7: 578.62 g/mol (calculated for C31H30N8O4)
Quantified Difference	+3.02 Da
Conditions	Mass spectrometry; based on molecular formula

Why This Matters

This mass shift is the foundational requirement for a compound to function as an internal standard in quantitative LC-MS, enabling selective detection and accurate quantification that is impossible with the unlabeled analog.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

High Purity for Quantitative Accuracy

The compound is supplied with a minimum purity specification of 98% . While a direct comparator study is not available, this is a standard, high-purity specification for a deuterated reference standard intended for quantitative analysis. It ensures that the signal contribution from the standard itself is predictable and that impurities within the standard are minimized, which is critical for the linearity and accuracy of calibration curves in LC-MS/MS methods [1].

Purity

Specification review

≥98%

Minimizes impurity correction factors

Vendor specification; assay method not detailed

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Typical analytical standard grade (e.g., ≥95%)
Quantified Difference	≥3 percentage points higher
Conditions	Vendor specification; assay method not detailed.

Why This Matters

Higher purity directly correlates with lower uncertainty in quantitative measurements, reducing the need for purity correction factors and improving the reliability of analytical data for regulatory submissions.

• [1] Al-Sabti B, Harbali J. HPLC-MS Analysis of Four Potential Genotoxic Impurities in Alogliptin Pharmaceutical Materials. J AOAC Int. 2022;105(2):362-369. View Source

Long-Term Storage Stability

The vendor provides explicit, long-term storage stability data: the powder is stable for 3 years when stored at -20°C, and for 2 years at 4°C . This information is crucial for laboratories to manage inventory and ensure the validity of their reference standards over time, a factor often not explicitly defined for non-standardized research chemicals .

Storage Stability

Data to verify

3 years at -20°C; 2 years at 4°C (powder)

Supports long-term method validation reliability

Vendor-provided stability data

Evidence Dimension	Long-term Storage Stability
Target Compound Data	3 years at -20°C; 2 years at 4°C (powder)
Comparator Or Baseline	Research-grade impurity (storage conditions may be generic or unspecified)
Quantified Difference	Not applicable; provides a specific, validated stability window.
Conditions	Vendor-provided stability data based on internal testing.

Why This Matters

Defined stability data reduces the risk of using degraded reference material, ensuring the integrity of quantitative assays and preventing costly re-validation efforts due to standard instability.

Applications of Alogliptin Impurity 7-d3

Method Development for Impurity Quantification

During the development and validation of an LC-MS/MS method for quantifying Alogliptin Impurity 7 in Alogliptin API or finished drug products, Alogliptin impurity 7-d3 is used as the internal standard to correct for matrix effects and instrument variability, ensuring method accuracy and precision as required by ICH guidelines [1].

Stability-Indicating Assays

In forced degradation and long-term stability studies of Alogliptin tablets, Alogliptin impurity 7-d3 enables accurate monitoring of the formation of Impurity 7 over time [2]. Its stable isotope nature ensures that the internal standard response remains consistent regardless of the degradation matrix, providing reliable data for shelf-life determination and regulatory filing [1].

Batch Release and QC Testing

For QC laboratories performing routine batch release testing of Alogliptin API, incorporating Alogliptin impurity 7-d3 into the LC-MS/MS workflow ensures high-throughput, precise quantification of this specific impurity, allowing for confident assessment against ICH-defined reporting thresholds and specification limits [3].

Application

Selection Property

Validation Focus

Method development for impurity quantification

Deuterated internal standard mass shift

Matrix effect correction and precision

Stability-indicating impurity assays

Consistent ISTD response in degradation matrix

Impurity formation monitoring

QC batch release testing

High-purity reference standard

Method accuracy and linearity

• [1] Al-Sabti B, Harbali J. HPLC-MS Analysis of Four Potential Genotoxic Impurities in Alogliptin Pharmaceutical Materials. J AOAC Int. 2022;105(2):362-369. View Source
• [2] Lu Y, Yang D, Li Z, Hang T, Song M. Isolation and characterization of related substances in alogliptin benzoate by LC-QTOF mass spectrometric techniques. J Pharm Biomed Anal. 2016;128:253-263. View Source
• [3] International Council for Harmonisation (ICH). Q3A(R2) Impurities in New Drug Substances. 2006. View Source